Hexadecyl 4-formylphenyl phosphate

• CAS No.: 99281-05-7
• Molecular Formula: C23H38NaO5P
• Molecular Weight: 448.5 g/mol
• IUPAC Name: sodium;(4-formylphenyl) hexadecyl phosphate
• InChI: InChI=1S/C23H39O5P.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20-27-29(25,26)28-23-18-16-22(21-24)17-19-23;/h16-19,21H,2-15,20H2,1H3,(H,25,26);/q;+1/p-1
• InChI Key: CBDGZRVOIPCDAW-UHFFFAOYSA-M
• SMILES: CCCCCCCCCCCCCCCCOP(=O)([O-])OC1=CC=C(C=C1)C=O.[Na+]
• Synonyms: hexadecyl 4-formylphenyl phosphate; HFPP; sodium hexadecyl 4-formylphenyl phosphate

Description

Hexadecyl 4-formylphenyl phosphate is a synthetic organophosphate compound characterized by a phosphate group esterified with two distinct moieties: a hexadecyl (C16) aliphatic chain and a 4-formylphenyl aromatic group. This structure enables unique physicochemical properties, such as amphiphilicity, which may facilitate applications in surfactant systems, drug delivery, or antimicrobial agents .

Comparison with Similar Compounds

Substituent Effects on Lipophilicity and Bioactivity

Compound	Substituents	Key Properties	Bioactivity/Applications
Hexadecyl 4-formylphenyl phosphate	C16 chain + 4-formylphenyl	High lipophilicity (C16), aromatic π–π interactions (formylphenyl)	Potential surfactant or antimicrobial*
Dihexadecyl phosphate	Two C16 chains	Extreme lipophilicity; forms stable micelles	Surfactant, membrane studies
Hexadecyl phosphonic acid	C16 chain + phosphonic acid	Moderate lipophilicity; poor complexation efficiency (<53%)	Limited bioactivity reported
Dibenzyl phosphate	Two benzyl groups	High precipitation efficiency (≥99%) via π–π interactions	Drug delivery excipient

Key Findings :

• The C16 chain in hexadecyl 4-formylphenyl phosphate likely enhances membrane permeability, akin to miltefosine (a C16-containing anti-leishmanial drug) .
• The 4-formylphenyl group may enable π–π stacking interactions, similar to dibenzyl phosphate, improving stability in lipid-based formulations .

Salt Forms and Solubility

Compound	Salt/Counterion	Solubility Profile	Applications
Hexadecyl 4-formylphenyl phosphate	Likely free acid	Low aqueous solubility; soluble in lipids	Surfactants, SEDDS formulations*
Potassium cetyl phosphate	Potassium	Higher aqueous solubility	Cosmetic surfactants
Diammonium hexadecyl phosphate	Diammonium	Moderate solubility in polar solvents	Industrial surfactants

Key Findings :

• The absence of a counterion (free acid form) in hexadecyl 4-formylphenyl phosphate reduces water solubility compared to salt forms like potassium cetyl phosphate .
• Its solubility in lipid matrices may make it suitable for self-emulsifying drug delivery systems (SEDDS), analogous to dihexadecyl phosphate .